Cas no 2680700-37-0 (benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate)

• Product Name: benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate
• CAS No: 2680700-37-0
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5646708
• PubChem ID: 165910621
• Update Time: 2025-10-31

benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-37-0
• benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate
• EN300-28282643

• Inchi： 1S/C15H13N3O2/c1-18(14-8-5-9-17-13(14)10-16)15(19)20-11-12-6-3-2-4-7-12/h2-9H,11H2,1H3
• InChI Key： SOISDIVPOUBVQI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C(C#N)=NC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.2Ų

Additional information on benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate

Benzyl N-(2-Cyanopyridin-3-yl)-N-methylcarbamate (CAS No. 2680700-37-0): An Overview of Its Synthesis, Properties, and Applications

Benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate (CAS No. 2680700-37-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its benzyl, cyano, and pyridine moieties, which contribute to its distinctive properties and reactivity.

The synthesis of benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate typically involves a multi-step process, starting with the formation of the N-methylcarbamate moiety. One common approach is to react benzyl alcohol with N-methylisocyanate to form the intermediate benzyl N-methylcarbamate. This intermediate is then reacted with 2-cyanopyridine in the presence of a suitable catalyst to yield the final product. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the compound.

Recent studies have focused on optimizing the synthesis of benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate to improve its efficiency and scalability. For instance, a study published in the Journal of Organic Chemistry reported the use of a palladium catalyst in combination with a ligand system to achieve high yields and selectivity. This method not only reduces the number of steps required but also minimizes the formation of by-products, making it more suitable for large-scale production.

The physical and chemical properties of benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate are crucial for understanding its behavior in different environments. It is a solid at room temperature with a melting point ranging from 115°C to 118°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or stability is required.

The spectroscopic properties of benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These techniques provide valuable insights into the molecular structure and functional groups present in the compound. For example, the presence of the cyano group can be confirmed by characteristic peaks in the IR spectrum at around 2250 cm^-1. Similarly, the pyridine ring can be identified by specific signals in the ¹H NMR spectrum.

In terms of its biological activity, benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate has shown promise as a potential therapeutic agent. Research published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been found to inhibit the activity of carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. The mechanism of action involves binding to the active site of these enzymes, thereby modulating their function.

The pharmacokinetic properties of benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

In addition to its potential therapeutic applications, benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate has found use in materials science due to its unique electronic properties. For example, it can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. The presence of the cyano group imparts additional rigidity to the polymer chains, while the pyridine ring contributes to improved electrical conductivity.

The environmental impact of benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, proper handling and disposal practices should be followed to minimize any potential risks.

In conclusion, benzyl N-(2-cyanopyridin-3-yl)-N-methylcarbamate (CAS No. 2680700-37-0) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. Ongoing studies continue to explore new synthetic methods, biological activities, and material applications, highlighting its potential as a valuable chemical entity.